Cas no 75837-75-1 (1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

• Product Name: 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• CAS No: 75837-75-1
• MF: C₁₁H₆ClN₃O₂
• MW: 247.637240886688
• MDL: MFCD00172907
• CID: 560459
• PubChem ID: 2821948
• Update Time: 2025-08-04

1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• 1-(4-CHLOROPHENYL)-2,4-DIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBONITRILE
• 1-(4-chlorophenyl)-2,4-dioxopyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile,1-(4-chlorophenyl)-1,2,3,4-tetrahydro-2,4-dioxo-
• MFCD00172907
• CS-0357822
• FT-0679928
• SCHEMBL11245813
• J-503277
• SB60274
• DTXSID90384907
• 5-cyano-1-(4-chlorophenyl)uracil
• AKOS005069413
• Oprea1_865239
• 75837-75-1
• UTWHPUGRDCGNEG-UHFFFAOYSA-N
• 11E-932
• CCG-238474

• MDL： MFCD00172907
• Inchi： 1S/C11H6ClN3O2/c12-8-1-3-9(4-2-8)15-6-7(5-13)10(16)14-11(15)17/h1-4,6H,(H,14,16,17)
• InChI Key： UTWHPUGRDCGNEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(NC(C(C#N)=C1)=O)=O

Computed Properties

• Exact Mass: 247.01500
• Monoisotopic Mass: 247.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• Melting Point: 255-258°
• PSA: 78.65000
• LogP: 1.05088

1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Security Information

• HazardClass：IRRITANT

Additional information on 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile: A Comprehensive Overview

The compound 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile, identified by the CAS number 75837-75-1, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule consists of a pyrimidine ring system with substituents that include a cyano group and a chlorophenyl group, making it a versatile scaffold for various chemical modifications.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. The presence of the cyano group at the 5-position of the pyrimidine ring introduces electron-withdrawing effects, which can influence the compound's reactivity and bioavailability. Additionally, the chlorophenyl group at the 1-position contributes to the molecule's hydrophobicity and potentially enhances its ability to cross cellular membranes. These structural features make 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile a promising candidate for further exploration in therapeutic applications.

One area where this compound has shown potential is in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The tetrahydropyrimidine core of this molecule provides a rigid structure that can be tailored to bind specifically to kinase active sites. Recent research has demonstrated that analogs of this compound exhibit potent inhibitory activity against several oncogenic kinases, suggesting its utility in anti-cancer drug design.

Beyond kinase inhibition, 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile has also been investigated for its potential as a modulator of other therapeutic targets. For instance, studies have explored its ability to interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The compound's structural flexibility allows for interactions with diverse receptor types, making it a valuable tool in drug discovery efforts targeting neurodegenerative diseases and inflammatory conditions.

The synthesis of this compound involves multi-step organic reactions that highlight the importance of stereocontrol and regioselectivity. Researchers have developed efficient methodologies to construct the tetrahydropyrimidine ring system with high yields and purity. These synthetic strategies often employ catalytic asymmetric approaches to ensure the formation of enantiomerically pure compounds, which are crucial for pharmacological studies.

In terms of pharmacokinetics, preliminary studies indicate that 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile exhibits favorable absorption profiles in preclinical models. Its bioavailability is enhanced by the presence of lipophilic substituents such as the chlorophenyl group. However, further investigations are required to assess its metabolism and excretion pathways in vivo.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have provided insights into its binding modes with target proteins, while quantum mechanical calculations have elucidated its electronic structure and reactivity. These computational approaches complement experimental studies and facilitate rational drug design efforts.

In conclusion, 1-(4-Chlorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile represents a valuable molecule with diverse applications in medicinal chemistry. Its unique structure and promising biological activities make it an attractive candidate for further research and development. As advancements in synthetic methods and computational modeling continue to evolve